Cas no 15507-35-4 (Benzene,(1-cyclopenten-1-ylmethyl)-)

Benzene,(1-cyclopenten-1-ylmethyl)- structure
15507-35-4 structure
Product Name:Benzene,(1-cyclopenten-1-ylmethyl)-
CAS No:15507-35-4
MF:C12H14
MW:158.239563465118
CID:234584
PubChem ID:139947
Update Time:2025-04-19

Benzene,(1-cyclopenten-1-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,(1-cyclopenten-1-ylmethyl)-
    • 1-CYCLOPENTENYL PHENYLMETHANE
    • 1-benzyl-1-cyclopentene
    • 1-benzylcyclopentene
    • 1-Cyclopentenyl phentlmehane
    • 1-Cyclopentenyl phenylmehane
    • benzylcyclopent-2-ene
    • cyclopent-1-enylmethyl-benzene
    • Cyclopent-1-enyl-phenyl-methan
    • cyclopent-1-enyl-phenyl-methane
    • methane,1-cyclopenten-1-ylphenyl
    • (1-Cyclopenten-1-ylmethyl)benzene
    • GSXCQGUOLCBELU-UHFFFAOYSA-N
    • 1-Cyclopentenylphenylmethane
    • [(Cyclopent-1-en-1-yl)methyl]benzene
    • DTXSID40935125
    • AKOS005215860
    • cyclopenten-1-ylmethylbenzene
    • 15507-35-4
    • benzylcyclopentene
    • FT-0726498
    • (cyclopentenylmethyl)benzene
    • Inchi: 1S/C12H14/c1-2-6-11(7-3-1)10-12-8-4-5-9-12/h1-3,6-8H,4-5,9-10H2
    • InChI Key: GSXCQGUOLCBELU-UHFFFAOYSA-N
    • SMILES: C1C(CC2C=CC=CC=2)=CCC1

Computed Properties

  • Exact Mass: 158.11000
  • Monoisotopic Mass: 158.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.999
  • Boiling Point: 243.4°Cat760mmHg
  • Flash Point: 95.6°C
  • Refractive Index: 1.568
  • PSA: 0.00000
  • LogP: 3.33940
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